Cas no 105239-70-1 (b-D-Glucopyranoside, (2a,3b,12b)-3-(b-D-glucopyranosyloxy)-2,12-dihydroxydammar-24-en-20-yl6-O-b-D-xylopyranosyl- (9CI))

b-D-Glucopyranoside, (2a,3b,12b)-3-(b-D-glucopyranosyloxy)-2,12-dihydroxydammar-24-en-20-yl6-O-b-D-xylopyranosyl- (9CI) structure
105239-70-1 structure
Product Name:b-D-Glucopyranoside, (2a,3b,12b)-3-(b-D-glucopyranosyloxy)-2,12-dihydroxydammar-24-en-20-yl6-O-b-D-xylopyranosyl- (9CI)
CAS No:105239-70-1
MF:C47H80O18
MW:933.127317428589
CID:187267
PubChem ID:154812429
Update Time:2025-04-19

b-D-Glucopyranoside, (2a,3b,12b)-3-(b-D-glucopyranosyloxy)-2,12-dihydroxydammar-24-en-20-yl6-O-b-D-xylopyranosyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside, (2a,3b,12b)-3-(b-D-glucopyranosyloxy)-2,12-dihydroxydammar-24-en-20-yl6-O-b-D-xylopyranosyl- (9CI)
    • Dammarane,b-D-glucopyranoside deriv.
    • GypenosideLVII
    • 105239-70-1
    • Gypenoside LVII
    • AKOS040736397
    • Inchi: 1S/C47H80O18/c1-21(2)10-9-13-47(8,65-42-38(59)35(56)33(54)27(63-42)20-61-40-36(57)31(52)25(51)19-60-40)22-11-14-46(7)30(22)23(49)16-29-44(5)17-24(50)39(43(3,4)28(44)12-15-45(29,46)6)64-41-37(58)34(55)32(53)26(18-48)62-41/h10,22-42,48-59H,9,11-20H2,1-8H3/t22-,23+,24+,25+,26+,27+,28?,29?,30-,31-,32+,33+,34-,35-,36+,37+,38+,39-,40-,41-,42-,44-,45+,46+,47-/m0/s1
    • InChI Key: GELOPBLVWSJPGZ-CHNMBZPZSA-N
    • SMILES: O[C@@H]1CC2[C@@]3(C)C[C@H]([C@@H](C(C)(C)C3CC[C@@]2(C)[C@]2(C)CC[C@H]([C@](C)(CC/C=C(\C)/C)O[C@H]3[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]4[C@@H]([C@H]([C@@H](CO4)O)O)O)O3)O)O)O)[C@H]21)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O

Computed Properties

  • Exact Mass: 272.08309
  • Monoisotopic Mass: 932.53446570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 65
  • Rotatable Bond Count: 12
  • Complexity: 1670
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 23
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 298Ų

Experimental Properties

  • PSA: 52.54

b-D-Glucopyranoside, (2a,3b,12b)-3-(b-D-glucopyranosyloxy)-2,12-dihydroxydammar-24-en-20-yl6-O-b-D-xylopyranosyl- (9CI) Related Literature

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd